Cas no 90221-27-5 (3-Isoxazolecarboxylicacid, 5-methyl-, 2-ethylhydrazide)

• Product Name: 3-Isoxazolecarboxylicacid, 5-methyl-, 2-ethylhydrazide
• CAS No: 90221-27-5
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 804970
• PubChem ID: 56048
• Update Time: 2025-04-19

3-Isoxazolecarboxylicacid, 5-methyl-, 2-ethylhydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylicacid, 5-methyl-, 2-ethylhydrazide
• N'-ethyl-5-methyl-1,2-oxazole-3-carbohydrazide
• AKOS006275935
• 3-ISOXAZOLECARBOXYLIC ACID, 5-METHYL-, 2-ETHYLHYDRAZIDE
• BRN 0777510
• DTXSID80238066
• N'-ethyl-5-methylisoxazole-3-carbohydrazide
• 5-Methyl-3-isoxazolecarboxylic acid 2-ethylhydrazide
• 90221-27-5

• Inchi： 1S/C7H11N3O2/c1-3-8-9-7(11)6-4-5(2)12-10-6/h4,8H,3H2,1-2H3,(H,9,11)
• InChI Key： XNYIWLIOACSUSS-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NNCC)=O)=N1

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 67.2Ų